Titanium, 2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.Otris(dioctyl phosphato-.kappa.O
Titanium, 2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.Otris(dioctyl phosphato-.kappa.O
Brand Name:
Vulcanchem
CAS No.:
110438-25-0
VCID:
VC0034508
InChI:
InChI=1S/3C16H35O4P.C12H21O3.Ti/c3*1-3-5-7-9-11-13-15-19-21(17,18)20-16-14-12-10-8-6-4-2;1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;/h3*3-16H2,1-2H3,(H,17,18);4-5H,1-2,6-11H2,3H3;/q;;;-1;+4/p-3
SMILES:
CCC(CO)(COCC=C)COCC=C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.[Ti]
Molecular Formula:
C60H123O15P3Ti
Molecular Weight:
1225.4 g/mol
Titanium, 2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.Otris(dioctyl phosphato-.kappa.O
CAS No.: 110438-25-0
Cat. No.: VC0034508
Molecular Formula: C60H123O15P3Ti
Molecular Weight: 1225.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 110438-25-0 |
|---|---|
| Molecular Formula | C60H123O15P3Ti |
| Molecular Weight | 1225.4 g/mol |
| IUPAC Name | 2,2-bis(prop-2-enoxymethyl)butan-1-olate;dioctyl phosphate;titanium(4+) |
| Standard InChI | InChI=1S/3C16H35O4P.C12H21O3.Ti/c3*1-3-5-7-9-11-13-15-19-21(17,18)20-16-14-12-10-8-6-4-2;1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;/h3*3-16H2,1-2H3,(H,17,18);4-5H,1-2,6-11H2,3H3;/q;;;-1;+4/p-3 |
| Standard InChI Key | NRKANXSTZFTKCR-UHFFFAOYSA-K |
| SMILES | CCC(CO)(COCC=C)COCC=C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.[Ti] |
| Canonical SMILES | CCCCCCCCOP(=O)([O-])OCCCCCCCC.CCCCCCCCOP(=O)([O-])OCCCCCCCC.CCCCCCCCOP(=O)([O-])OCCCCCCCC.CCC(C[O-])(COCC=C)COCC=C.[Ti+4] |
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